Cas no 1261874-67-2 (2-Bromo-2'-chloro-3'-methoxypropiophenone)

• Product Name: 2-Bromo-2'-chloro-3'-methoxypropiophenone
• CAS No: 1261874-67-2
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4938646
• Update Time: 2025-06-08

2-Bromo-2'-chloro-3'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-chloro-3'-methoxypropiophenone

• Inchi： 1S/C10H10BrClO2/c1-6(11)10(13)7-4-3-5-8(14-2)9(7)12/h3-6H,1-2H3
• InChI Key： AVPVVJZQFDDJHF-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1Cl)OC)=O

Computed Properties

• Exact Mass: 275.95527 g/mol
• Monoisotopic Mass: 275.95527 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3
• Molecular Weight: 277.54

Additional information on 2-Bromo-2'-chloro-3'-methoxypropiophenone

Professional Introduction to 2-Bromo-2'-chloro-3'-methoxypropiophenone (CAS No. 1261874-67-2)

2-Bromo-2'-chloro-3'-methoxypropiophenone, with the CAS number 1261874-67-2, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound has garnered attention due to its versatile structural features, which make it a valuable building block for the development of various biologically active molecules. The presence of both bromo and chloro substituents, along with a methoxy group, provides multiple sites for further functionalization, enabling chemists to tailor its properties for specific applications.

The< strong> bromo and< strong> chloro substituents in< strong> 2-Bromo-2'-chloro-3'-methoxypropiophenone are particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of pharmaceuticals, agrochemicals, and materials science. The< strong> methoxy group not only enhances the reactivity but also influences the electronic properties of the molecule, making it a strategic choice for designing molecules with desired pharmacological profiles.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents targeting various diseases. 2-Bromo-2'-chloro-3'-methoxypropiophenone has emerged as a key intermediate in this endeavor. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to introduce diverse functional groups onto its framework allows for the creation of molecules that can selectively interact with biological targets, thereby minimizing side effects.

The< strong> methoxy substituent plays a particularly important role in modulating the pharmacokinetic properties of derived compounds. It can enhance solubility and metabolic stability, which are critical factors for drug efficacy and safety. Furthermore, the< strong> bromo and< strong> chloro atoms serve as excellent handles for further derivatization through palladium-catalyzed reactions. This flexibility has led to its adoption in numerous synthetic pathways aimed at producing novel drug candidates.

One notable application of< strong> 2-Bromo-2'-chloro-3'-methoxypropiophenone is in the synthesis of fluorescent probes used in biochemical assays. The combination of halogenated aromatic rings with an aliphatic side chain provides a platform for designing molecules that can emit light upon binding to specific targets. Such probes are invaluable tools in drug discovery and diagnostics, allowing researchers to visualize and quantify biological processes with high precision.

The compound's utility extends beyond pharmaceuticals into the realm of materials science. Its structural motifs have been explored in the development of organic semiconductors and liquid crystals. The presence of electron-withdrawing groups like bromine and chlorine influences the electronic properties of these materials, making them suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

In conclusion, 2-Bromo-2'-chloro-3'-methoxypropiophenone(CAS No. 1261874-67-2) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features enable it to serve as a versatile intermediate in organic synthesis, particularly in the development of biologically active molecules. The ongoing research into its derivatives underscores its importance in advancing therapeutic agents and functional materials. As synthetic methodologies continue to evolve, the potential applications of this compound are likely to expand further, solidifying its role as a cornerstone in modern chemical research.